
(3-Chloropropyl)diethoxymethylsilane: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(3-

Chloropropyl)diethoxymethylsilane

Cat. No.: B077525 Get Quote

CAS Number: 13501-76-3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of (3-Chloropropyl)diethoxymethylsilane, a versatile

organosilane compound with significant applications in material science, organic synthesis, and

surface modification. This document outlines its physicochemical properties, synthesis, reaction

mechanisms, and key applications, with a focus on providing practical information for laboratory

and research settings.

Physicochemical Properties
(3-Chloropropyl)diethoxymethylsilane is a colorless liquid with a molecular formula of

C8H19ClO2Si.[1] It is a bifunctional molecule featuring a reactive chloropropyl group and

hydrolyzable ethoxy groups, which allows it to act as a bridge between organic and inorganic

materials.
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Property Value Reference

Molecular Weight 210.77 g/mol [2]

Appearance Colorless transparent liquid [2]

Density 0.9744 g/cm³ at 20 °C [2]

Boiling Point 81-83 °C at 8 Torr [2]

Flash Point 79.6 ± 12.0 °C [2]

Refractive Index 1.423 at 20 °C [2]

Vapor Pressure 0.0899 mmHg at 25°C [2]

Synthesis
The primary industrial synthesis route for chloropropyl-functionalized alkoxysilanes is the

hydrosilylation of allyl chloride with a corresponding hydridosilane. In the case of (3-
Chloropropyl)diethoxymethylsilane, this involves the reaction of allyl chloride with

diethoxymethylsilane in the presence of a platinum-based catalyst, such as Speier's catalyst

(H₂PtCl₆) or Karstedt's catalyst.

Reaction Scheme:

CH₂=CHCH₂Cl
Allyl Chloride

Cl(CH₂)₃Si(CH₃)(OC₂H₅)₂
(3-Chloropropyl)diethoxymethylsilane

HSi(CH₃)(OC₂H₅)₂
Diethoxymethylsilane

[Pt catalyst]
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Figure 1. Synthesis of (3-Chloropropyl)diethoxymethylsilane via hydrosilylation.

Experimental Protocol (General Procedure)
Disclaimer:A specific, detailed experimental protocol for the synthesis of (3-
Chloropropyl)diethoxymethylsilane was not found in the available literature. The following is

a generalized procedure adapted from the synthesis of similar chloropropylalkoxysilanes.

Materials:

Diethoxymethylsilane

Allyl chloride

Speier's catalyst (e.g., hexachloroplatinic acid solution in isopropanol)

Anhydrous toluene (solvent)

Inert atmosphere (Nitrogen or Argon)

Procedure:

A reaction flask equipped with a magnetic stirrer, reflux condenser, dropping funnel, and

nitrogen inlet is charged with diethoxymethylsilane and anhydrous toluene.

The mixture is heated to a reaction temperature of 60-80 °C.

A solution of Speier's catalyst in isopropanol is added to the reaction mixture.

Allyl chloride is added dropwise to the reaction mixture via the dropping funnel over a period

of 1-2 hours, maintaining the reaction temperature.

After the addition is complete, the reaction mixture is stirred at the same temperature for an

additional 2-4 hours to ensure complete reaction.

The reaction progress can be monitored by Gas Chromatography (GC).

Upon completion, the reaction mixture is cooled to room temperature.
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The solvent and any unreacted starting materials are removed under reduced pressure.

The crude product is then purified by fractional distillation under vacuum to yield pure (3-
Chloropropyl)diethoxymethylsilane.

Spectroscopic Data (Predicted)
Disclaimer:Actual experimental spectra for (3-Chloropropyl)diethoxymethylsilane were not

readily available. The following are predicted interpretations based on the molecular structure

and data from similar compounds.

¹H NMR (Proton Nuclear Magnetic Resonance)
δ ~0.1-0.2 ppm (s, 3H): Si-CH₃

δ ~0.7-0.9 ppm (t, 2H): Si-CH₂-CH₂-

δ ~1.2 ppm (t, 6H): O-CH₂-CH₃

δ ~1.8-2.0 ppm (m, 2H): -CH₂-CH₂-CH₂Cl

δ ~3.5 ppm (t, 2H): -CH₂-Cl

δ ~3.8 ppm (q, 4H): O-CH₂-CH₃

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)
δ ~ -5 to 0 ppm: Si-CH₃

δ ~ 10-15 ppm: Si-CH₂-

δ ~ 18-20 ppm: O-CH₂-CH₃

δ ~ 25-30 ppm: -CH₂-CH₂-CH₂Cl

δ ~ 45-50 ppm: -CH₂Cl

δ ~ 58-62 ppm: O-CH₂-CH₃
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FT-IR (Fourier-Transform Infrared) Spectroscopy
2970-2880 cm⁻¹: C-H stretching (alkyl groups)

1250 cm⁻¹: Si-CH₃ deformation

1100-1000 cm⁻¹: Si-O-C stretching

800-750 cm⁻¹: C-Cl stretching

~800 cm⁻¹: Si-C stretching

Reactivity and Applications
The utility of (3-Chloropropyl)diethoxymethylsilane stems from its dual reactivity. The ethoxy

groups can be hydrolyzed to form reactive silanol groups, which can then condense with

hydroxyl groups on inorganic substrates to form stable Si-O-Si bonds. The chloropropyl group

provides a site for further organic reactions, such as nucleophilic substitution.

Silane Coupling Agent and Surface Modification
(3-Chloropropyl)diethoxymethylsilane is widely used as a coupling agent to enhance

adhesion between organic polymers and inorganic substrates like glass, silica, and metals.[1]

The process involves the hydrolysis of the ethoxy groups and subsequent condensation with

surface hydroxyls.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b077525?utm_src=pdf-body
https://www.benchchem.com/product/b077525?utm_src=pdf-body
https://www.nbinno.com/?news/YFZ-introducing-3-chloropropyldiethoxymethylsilane-an-innovative-solution-for-diverse-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Hydrolysis

Step 2: Condensation

Step 3: Further Reaction

(EtO)₂(CH₃)Si-(CH₂)₃Cl

(HO)₂(CH₃)Si-(CH₂)₃Cl
(Silanol)

 Hydrolysis

H₂O

2 EtOH (HO)₂(CH₃)Si-(CH₂)₃ClSubstrate-OH

Substrate-O-Si(OH)(CH₃)-(CH₂)₃Cl
(Grafted Surface)

H₂OSubstrate-O-Si(OH)(CH₃)-(CH₂)₃Cl

Substrate-O-Si(OH)(CH₃)-(CH₂)₃-Nu
(Functionalized Surface)

 Nucleophilic
Substitution

Nu⁻

Cl⁻
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Figure 2. General mechanism of surface modification using (3-
Chloropropyl)diethoxymethylsilane.

Experimental Protocol for Surface Functionalization of
Glass Slides (Adapted)
Disclaimer:This protocol is adapted from procedures for similar silanes, such as (3-

aminopropyl)triethoxysilane, and may require optimization for (3-
Chloropropyl)diethoxymethylsilane.

Materials:

Glass slides

Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -

EXTREME CAUTION IS ADVISED

Anhydrous toluene

(3-Chloropropyl)diethoxymethylsilane

Deionized water

Ethanol

Procedure:

Cleaning the Glass Slides:

Immerse the glass slides in Piranha solution for 30-60 minutes to clean and hydroxylate

the surface. Warning: Piranha solution is extremely corrosive and reactive. Handle with

extreme care in a fume hood with appropriate personal protective equipment.

Rinse the slides thoroughly with deionized water and then with ethanol.

Dry the slides in an oven at 110-120 °C for at least 1 hour and cool down in a desiccator.

Silanization:
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Prepare a 2% (v/v) solution of (3-Chloropropyl)diethoxymethylsilane in anhydrous

toluene in a sealed container.

Immerse the cleaned and dried glass slides in the silane solution for 1-2 hours at room

temperature with gentle agitation.

After immersion, rinse the slides with fresh anhydrous toluene to remove any unbound

silane.

Cure the slides in an oven at 110-120 °C for 30-60 minutes to promote the formation of

covalent bonds between the silane and the glass surface.

The functionalized slides can be stored in a desiccator for future use.

Chemical Intermediate
(3-Chloropropyl)diethoxymethylsilane serves as a valuable intermediate in the synthesis of

other organosilanes and specialty chemicals.[1] The chloropropyl group can be converted to

other functional groups through nucleophilic substitution reactions, allowing for the introduction

of amines, thiols, azides, and other functionalities.

Safety and Handling
(3-Chloropropyl)diethoxymethylsilane is a combustible liquid and causes skin and serious

eye irritation.[3][4] It is essential to handle this chemical in a well-ventilated area, preferably in a

fume hood, and to wear appropriate personal protective equipment (PPE), including safety

goggles, chemical-resistant gloves, and a lab coat.[4]
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Hazard Statement GHS Pictogram Precautionary Statement

H227: Combustible liquid GHS07 (Exclamation Mark)

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.

H315: Causes skin irritation
P264: Wash skin thoroughly

after handling.

H319: Causes serious eye

irritation

P280: Wear protective gloves/

eye protection/ face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of water.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P332 + P313: If skin irritation

occurs: Get medical advice/

attention.

P337 + P313: If eye irritation

persists: Get medical advice/

attention.

P362 + P364: Take off

contaminated clothing and

wash it before reuse.

Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as oxidizing agents.[4]

Conclusion
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(3-Chloropropyl)diethoxymethylsilane is a versatile and valuable chemical for researchers

and professionals in various scientific fields. Its ability to bridge organic and inorganic materials

makes it an excellent choice for surface modification and as a coupling agent. Furthermore, its

utility as a chemical intermediate allows for the synthesis of a wide range of functionalized

organosilanes. Proper handling and adherence to safety protocols are crucial when working

with this compound. This guide provides a foundational understanding of its properties,

synthesis, and applications to support its effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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